N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-((4-fluorophenyl)thio)propanamide

• IUPAC Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(4-fluorophenyl)sulfanylpropanamide
• InChI: InChI=1S/C19H19FN2OS2/c1-12-2-7-15-16(11-21)19(25-17(15)10-12)22-18(23)8-9-24-14-5-3-13(20)4-6-14/h3-6,12H,2,7-10H2,1H3,(H,22,23)
• InChI Key: AFUQGHPGJQWMMI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)CCSC3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2OS2
• Molecular Weight: 374.5 g/mol

Description

N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-((4-fluorophenyl)thio)propanamide is a useful research compound. Its molecular formula is C19H19FN2OS2 and its molecular weight is 374.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A protocol for the synthesis of closely related compounds involves the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl cyanoacetate, leading to derivatives that were further used to synthesize heterocyclic compounds with potential antitumor activities. These synthetic pathways involve regioselective attacks and/or cyclization processes that contribute to the diversity of synthesized products, highlighting the versatility of the core structure for producing a wide range of heterocyclic derivatives (Shams et al., 2010).

Antitumor Activities

Compounds derived from the key precursor, including those integrating thiophene, thiazole, pyrazole, pyridine, and pyrimidine rings, have shown significant in vitro antiproliferative activity against several human cancer cell lines. This underscores the potential of such derivatives in cancer therapy, showcasing their high inhibitory effects and the simplicity of their synthetic procedures, which are conducive to further biological investigations and heterocyclic transformations (Shams et al., 2010).

Pharmacological Properties

Another study focused on benzothiazole derivatives, including fluorinated 2-(4-aminophenyl)benzothiazoles, which were synthesized and evaluated for their cytotoxic activities in vitro. These compounds demonstrated potent cytotoxicity in certain cancer cell lines, suggesting the relevance of incorporating the tetrahydrobenzo[b]thiophene moiety for developing anticancer agents. The pharmacological evaluation indicates that modifications to the core structure can significantly influence biological activity, making it a valuable scaffold for drug discovery (Hutchinson et al., 2001).

Antimicrobial and Anticancer Evaluation

Research involving the synthesis of novel thienopyrimidines and triazolothienopyrimidines from 2-cyanoacetohydrazide and tetrahydrobenzo[b]thiophene derivatives has demonstrated their potential antimicrobial activity. This suggests that compounds featuring the tetrahydrobenzo[b]thiophene core can be effective against various microorganisms, further underscoring the versatility of this chemical structure for the development of new therapeutic agents (Mahmoud et al., 2015).